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Compound of Interest

Compound Name: (R)-Lansoprazole-d4

Cat. No.: B1140986 Get Quote

Essential guidance for researchers, scientists, and drug development professionals on the safe

and compliant disposal of (R)-Lansoprazole-d4.

The proper disposal of chemical reagents is a critical aspect of laboratory safety and

environmental responsibility. This document provides a comprehensive overview of the

procedures for the disposal of (R)-Lansoprazole-d4, a deuterated form of a proton pump

inhibitor. Adherence to these guidelines is essential to ensure the safety of laboratory

personnel and to maintain compliance with regulatory standards.

Safety and Hazard Information
(R)-Lansoprazole-d4 is classified as a substance that can cause skin and serious eye

irritation, as well as respiratory irritation[1][2]. Before handling, it is crucial to review the Safety

Data Sheet (SDS) and be familiar with the associated hazards.
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Hazard Classification Description Precautionary Statements

Skin Irritation (Category 2) Causes skin irritation[1][2][3].

Wash skin thoroughly after

handling. Wear protective

gloves[3].

Eye Irritation (Category 2A)
Causes serious eye irritation[1]

[2][3].

Wear eye protection[3]. If in

eyes, rinse cautiously with

water for several minutes[3].

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

May cause respiratory

irritation[1][2][3].

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area[3].

Disposal Procedures
The disposal of (R)-Lansoprazole-d4, as with other pharmaceutical and chemical waste from

research laboratories, must be conducted in accordance with federal, state, and local

regulations[4]. The Environmental Protection Agency (EPA) regulates the disposal of

hazardous waste, including pharmaceutical waste, under the Resource Conservation and

Recovery Act (RCRA)[4].

Step-by-Step Disposal Guidance:

Waste Identification and Classification:

Treat all waste containing (R)-Lansoprazole-d4 as hazardous chemical waste[5].

Do not mix with non-hazardous waste. Proper segregation is crucial for safe disposal[6].

Containerization and Labeling:

Collect waste (R)-Lansoprazole-d4, including any contaminated materials such as

gloves, weighing paper, or pipette tips, in a designated and clearly labeled hazardous

waste container.
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The container must be compatible with the chemical, in good condition, and have a secure

lid.

Label the container with the words "Hazardous Waste," the full chemical name "(R)-
Lansoprazole-d4," and any other information required by your institution's Environmental

Health and Safety (EHS) department.

Storage:

Store the hazardous waste container in a designated, secure area, away from

incompatible materials.

Ensure the storage area is well-ventilated.

Arranging for Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste.

Do not attempt to dispose of (R)-Lansoprazole-d4 down the drain or in the regular

trash[6].

Disposal will typically be carried out by a licensed hazardous waste management vendor

through incineration[7].

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (R)-
Lansoprazole-d4 in a laboratory setting.
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Waste Generation
((R)-Lansoprazole-d4 and
contaminated materials)

Is the waste contaminated with
(R)-Lansoprazole-d4?

Segregate as
Hazardous Chemical Waste

  Yes

Follow standard lab procedures
for non-hazardous waste

  No

Place in a designated, labeled
Hazardous Waste Container

Store in a secure,
well-ventilated area

Contact Institutional EHS for Pickup

Disposal by licensed
hazardous waste vendor

(Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (R)-Lansoprazole-d4 waste.

Experimental Protocols
While specific experimental protocols for the disposal of (R)-Lansoprazole-d4 are not detailed

in publicly available literature, the principles of safe handling and waste management for potent
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pharmaceutical compounds in a research setting should be applied. This includes handling the

material in a containment device such as a chemical fume hood to minimize exposure and

preventing the generation of dust[5].

For any spills, it is recommended to vacuum, sweep up, or absorb the material with an inert

substance and place it into a suitable disposal container. Always consult local regulations for

disposal[3].

Disclaimer: The information provided here is for guidance purposes only. Researchers must

consult their institution's specific policies and procedures for hazardous waste disposal and

contact their Environmental Health and Safety (EHS) department for any questions or

clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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